Cas no 2228124-57-8 (2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 2228124-57-8
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5854155
• PubChem ID: 165656868
• Update Time: 2025-10-31

2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• EN300-1946424
• 2228124-57-8

• Inchi： 1S/C7H8F2N2O2/c1-4-2-5(11-10-4)3-7(8,9)6(12)13/h2H,3H2,1H3,(H,10,11)(H,12,13)
• InChI Key： UUOUJTLIYHZOEK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C(C)NN=1)F

Computed Properties

• Exact Mass: 190.05538383g/mol
• Monoisotopic Mass: 190.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(5-Methyl-1H-pyrazol-3-yl)propanoic Acid (CAS No. 2228124-57-8)

2,2-Difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 2228124-57-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its difluoro substitution and the presence of a 5-methyl-1H-pyrazol-3-yl group, which contribute to its distinct properties and biological activities.

The chemical structure of 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid consists of a propanoic acid backbone with two fluorine atoms attached to the second carbon atom and a 5-methyl-1H-pyrazol-3-yl group attached to the third carbon atom. The difluoro substitution imparts significant electronic and steric effects, which can influence the compound's reactivity, solubility, and biological activity. The 5-methyl-1H-pyrazol-3-yl group, on the other hand, is known for its ability to form hydrogen bonds and participate in various biological interactions.

In the realm of medicinal chemistry, 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been shown to have selective cytotoxicity against various cancer cell lines, including breast cancer and colorectal cancer cells.

The mechanism of action of 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid is not yet fully understood, but preliminary research suggests that it may target multiple signaling pathways involved in inflammation and cancer progression. One potential mechanism involves the inhibition of enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in the production of pro-inflammatory mediators. Another possible mechanism is the modulation of apoptosis-related proteins, leading to increased cell death in cancer cells while sparing normal cells.

Beyond its therapeutic potential, 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid has also been investigated for its use as an intermediate in the synthesis of other bioactive compounds. Its unique chemical structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to synthesize novel derivatives with enhanced pharmacological properties.

In terms of synthesis, several methods have been developed to produce 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid. One common approach involves the reaction of 3-bromopyrazole with difluoromalonate followed by deprotection steps to yield the final product. Another method involves the coupling of a difluoromethylated reagent with a pyrazole derivative using transition metal catalysts. These synthetic routes are designed to be efficient and scalable, making them suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-yl)propanoic acid, such as its melting point, solubility, and stability, are important considerations for its use in various applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods. Its solubility in organic solvents like DMSO (dimethyl sulfoxide) makes it suitable for use in biological assays and drug formulation studies.

In conclusion, 2,2-difluoro-3-(5-methyl-1H-pyrazol-3-y l)propanoic acid (CAS No. 2228124 - 57 - 8) is a promising compound with a wide range of potential applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.